Cas no 56118-62-8 (Boronic acid, (1,1,2-trimethylpropyl)-, dimethyl ester)

• Product Name: Boronic acid, (1,1,2-trimethylpropyl)-, dimethyl ester
• CAS No: 56118-62-8
• MF: C₈H₁₉BO₂
• MW: 158.046262979507
• CID: 349744
• PubChem ID: 5326226
• Update Time: 2025-04-19

Boronic acid, (1,1,2-trimethylpropyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (1,1,2-trimethylpropyl)-, dimethyl ester
• InChI=1/C8H19BO2/c1-7(2)8(3,4)9(10-5)11-6/h7H,1-6H
• DTXSID90416095
• (1,1,2-trimethylpropyl)dimethoxyborane
• 56118-62-8

• Inchi： 1S/C8H19BO2/c1-7(2)8(3,4)9(10-5)11-6/h7H,1-6H3
• InChI Key： HAQMGXUOIUDZJK-UHFFFAOYSA-N
• SMILES： O(B(C(C)(C)C(C)C)OC)C

Computed Properties

• Exact Mass: 157.15147
• Monoisotopic Mass: 158.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46